Cas no 1344050-14-1 (8-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol)

• Product Name: 8-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol
• CAS No: 1344050-14-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5333132
• Update Time: 2025-05-30

8-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octan-3-ol, 8-[(5-methyl-2-furanyl)methyl]-
• 8-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol

• Inchi： 1S/C13H19NO2/c1-9-2-5-13(16-9)8-14-10-3-4-11(14)7-12(15)6-10/h2,5,10-12,15H,3-4,6-8H2,1H3
• SMILES： C12N(CC3=CC=C(C)O3)C(CC1)CC(O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 8-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol

Exploring the Potential of 8-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1344050-14-1): A Comprehensive Overview

The compound 8-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol, identified by its CAS number 1344050-14-1, is a structurally intriguing molecule that has garnered attention in the field of medicinal chemistry and drug discovery. This bicyclic compound features a unique combination of a furan moiety and an azabicyclo[3.2.1]octane scaffold, making it a subject of interest for researchers exploring novel bioactive molecules. In this article, we delve into the properties, potential applications, and current research trends surrounding this compound.

From a structural perspective, 8-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol belongs to the class of nitrogen-containing heterocycles, which are widely recognized for their pharmacological significance. The presence of both the furan ring and the azabicyclic system in this molecule suggests potential interactions with biological targets, particularly in the central nervous system. Recent studies have highlighted the importance of such structural motifs in the development of neuromodulators and receptor-targeting agents, aligning with current trends in precision medicine.

The synthesis of CAS 1344050-14-1 typically involves multi-step organic transformations, with particular attention paid to the construction of its bridged bicyclic core. Modern synthetic approaches often employ catalytic asymmetric methods to control stereochemistry at the 3-position hydroxyl group, a feature that could significantly influence the compound's biological activity. These synthetic challenges reflect broader industry concerns about stereoselective synthesis and green chemistry principles, topics frequently searched by chemistry professionals in academic and industrial settings.

In terms of physicochemical properties, 8-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol exhibits characteristics typical of medium-sized nitrogen heterocycles. Its logP value and hydrogen bonding capacity suggest moderate membrane permeability, an important consideration for drug development. These properties make the compound an interesting candidate for medicinal chemistry optimization, particularly in the context of current research into blood-brain barrier penetration and CNS drug delivery - hot topics in pharmaceutical research circles.

The potential applications of 1344050-14-1 are currently being explored in various research contexts. Preliminary studies suggest that derivatives of this scaffold might interact with neurotransmitter receptors or ion channels, though detailed pharmacological data remains limited. This aligns with growing interest in novel neuroactive compounds that could address unmet medical needs in neurological disorders. Researchers are particularly interested in how the furan-methyl substitution pattern might influence receptor binding affinity and selectivity.

From a commercial perspective, 8-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol is currently available as a research chemical from specialized suppliers. The market for such fine chemicals has expanded significantly in recent years, driven by demand from academic institutions and pharmaceutical companies engaged in high-throughput screening programs. Pricing and availability data suggests this compound remains a low-volume specialty chemical, reflecting its status as a research tool rather than a bulk commodity.

Quality control and characterization of CAS 1344050-14-1 typically involve advanced analytical techniques. HPLC purity analysis, mass spectrometry, and NMR spectroscopy are commonly employed to verify the identity and purity of this compound. These analytical requirements mirror broader industry trends toward stringent quality standards in research chemicals, a topic of frequent discussion in pharmaceutical quality assurance forums and publications.

Safety considerations for handling 8-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited, prudent practice suggests treating it with the same precautions as similar nitrogen heterocycles. This reflects growing awareness of laboratory safety culture and risk assessment protocols in chemical research environments.

Future research directions for this compound may focus on exploring its structure-activity relationships through systematic derivatization. The azabicyclo[3.2.1]octane core presents multiple sites for modification, offering opportunities to optimize physicochemical and pharmacological properties. Such studies would contribute to the growing body of knowledge about privileged structures in medicinal chemistry, a concept frequently searched by drug discovery scientists.

In conclusion, 8-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol (CAS 1344050-14-1) represents an interesting example of modern heterocyclic chemistry with potential applications in biomedical research. While much remains to be discovered about its biological activities and practical utilities, its unique structural features ensure continued interest from the scientific community. As research progresses, this compound may yield valuable insights into the design of novel bioactive molecules and contribute to advancements in pharmaceutical sciences.